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Compound of Interest

Compound Name: 2,2,3,5-Tetramethylhexanal

Cat. No.: B15263473

A comprehensive search of scientific literature and chemical databases reveals a notable
absence of information regarding the discovery, history, and specific properties of 2,2,3,5-
Tetramethylhexanal. This suggests that the compound is either a novel, yet-to-be-synthesized
molecule or one that has not been the subject of published research.

While an in-depth technical guide on 2,2,3,5-Tetramethylhexanal cannot be constructed due
to the lack of available data, this report aims to provide context by examining related, well-
documented chemical structures. The focus will be on the isomeric alkane, 2,2,3,5-
tetramethylhexane, for which physical and spectroscopic data are available. This comparative
approach may offer valuable insights for researchers and drug development professionals
interested in the potential properties of highly branched aliphatic aldehydes.

The Known Relative: 2,2,3,5-Tetramethylhexane

In contrast to its aldehyde counterpart, the alkane 2,2,3,5-tetramethylhexane is a known
compound with documented physical properties. Understanding this related structure can
provide a foundational understanding of the steric and electronic environment of the carbon
skeleton.

Physicochemical Data

A summary of the available quantitative data for 2,2,3,5-tetramethylhexane is presented below.
This information is crucial for predicting the behavior of related compounds and for designing
potential synthetic routes.
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Property Value Reference
Molecular Formula CioH22 [1112]
Molecular Weight 142.28 g/mol [1][2]

CAS Registry Number 52897-09-3 [1]

Boiling Point 148.41°C [3]

Melting Point -53.99°C [3]

Density 0.7330 g/cm3 [3]
Refractive Index 1.4119 [3]

Hypothetical Synthesis and Characterization: A
Forward-Looking Perspective

While no specific experimental protocols for the synthesis of 2,2,3,5-Tetramethylhexanal have
been found, a general understanding of organic chemistry principles allows for the postulation
of a potential synthetic workflow. The oxidation of the corresponding primary alcohol, 2,2,3,5-
tetramethylhexan-1-ol, would be a logical approach.

Potential Synthetic Workflow

The following diagram illustrates a hypothetical two-step synthesis of 2,2,3,5-
Tetramethylhexanal from a suitable starting material. This serves as a conceptual guide for
researchers who may wish to explore the synthesis of this novel compound.
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Caption: Hypothetical synthesis of 2,2,3,5-Tetramethylhexanal.
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Envisioned Experimental Protocol: Oxidation of 2,2,3,5-
Tetramethylhexan-1-ol

Should the precursor alcohol become available, a standard oxidation protocol could be
employed for the synthesis of the target aldehyde.

Materials:

2,2,3,5-Tetramethylhexan-1-ol

e Pyridinium chlorochromate (PCC)

e Dichloromethane (DCM), anhydrous

¢ Silica gel

e Sodium bicarbonate solution, saturated

e Magnesium sulfate, anhydrous

o Standard laboratory glassware and magnetic stirrer
Procedure:

Dissolve 2,2,3,5-tetramethylhexan-1-ol in anhydrous DCM in a round-bottom flask under an

inert atmosphere.
e Add PCC to the solution in one portion.

« Stir the reaction mixture at room temperature and monitor the progress by thin-layer
chromatography (TLC).

e Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

o Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography on silica gel to yield 2,2,3,5-
tetramethylhexanal.

Future Directions and a Call for Research

The absence of 2,2,3,5-Tetramethylhexanal in the existing scientific literature presents a
unique opportunity for discovery. The synthesis and characterization of this novel aldehyde
could lead to the exploration of its chemical reactivity, potential biological activity, and
applications in materials science or fragrance chemistry. Researchers are encouraged to
pursue the synthesis of this compound and to publish their findings to expand the collective
knowledge of organic chemistry. The detailed investigation of its spectroscopic properties
(NMR, IR, Mass Spectrometry) would be the first step in confirming its structure and
understanding its fundamental characteristics. The exploration of its potential role in signaling
pathways or as a building block for more complex molecules remains an open and intriguing
field of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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